Cas no 139194-79-9 ((3-bromo-5-nitro-phenyl)methanol)

(3-bromo-5-nitro-phenyl)methanol structure
139194-79-9 structure
Product Name:(3-bromo-5-nitro-phenyl)methanol
CAS No:139194-79-9
MF:C7H6BrNO3
MW:232.0314412117
MDL:MFCD09056873
CID:1263337
PubChem ID:14866972
Update Time:2025-04-20

(3-bromo-5-nitro-phenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-bromo-5-nitrophenyl)methanol
    • 3-BROMO-5-NITROBENZYL ALCOHOL
    • 3-bromo-5-nitrobenzenemethanol
    • Benzenemethanol, 3-bromo-5-nitro-
    • MB07065
    • (3-bromanyl-5-nitro-phenyl)methanol
    • SureCN600500
    • 3-nitro-5-bromobenzyl alcohol
    • AG-D-79072
    • 3-nitro-5-bromobenzoic alcohol
    • AGN-PC-002TXG
    • CTK4C1675
    • Benzenemethanol,3-bromo-5-nitro
    • WIXGOPRKQQGTHO-UHFFFAOYSA-N
    • (3-bromo-5-nitrophenyl) methanol
    • FCH1391454
    • OR51800
    • A807497
    • (3-bromo-5-nitro-phenyl)methanol
    • D83071
    • AMY14290
    • DTXSID30564822
    • CS-0100032
    • PS-10572
    • EN300-317510
    • 139194-79-9
    • AKOS025129210
    • SY232367
    • SCHEMBL600500
    • MFCD09056873
    • DB-339477
    • XH1463
    • MDL： MFCD09056873
    • Inchi： 1S/C7H6BrNO3/c8-6-1-5(4-10)2-7(3-6)9(11)12/h1-3,10H,4H2
    • InChI Key： WIXGOPRKQQGTHO-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C=C(CO)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 230.95300
  • Monoisotopic Mass: 230.95311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • XLogP3: 1.6

Experimental Properties

  • PSA: 66.05000
  • LogP: 2.37280

(3-bromo-5-nitro-phenyl)methanol Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(3-bromo-5-nitro-phenyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBT1519-1 G
(3-bromo-5-nitro-phenyl)methanol
 139194-79-9 95%
1g
 ¥ 1,650.00 2021-05-07
Chemenu
CM315571-5g
(3-Bromo-5-nitrophenyl)methanol
 139194-79-9 95%
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 $320 2021-06-16
Chemenu
CM315571-10g
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 139194-79-9 95%
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 $515 2021-06-16
Alichem
A014001269-1g
3-Bromo-5-nitrobenzyl alcohol
 139194-79-9 97%
1g
 1,460.20 USD 2021-06-22
Chemenu
CM315571-5g
(3-Bromo-5-nitrophenyl)methanol
 139194-79-9 95%
5g
 $320 2022-03-02
Chemenu
CM315571-10g
(3-Bromo-5-nitrophenyl)methanol
 139194-79-9 95%
10g
 $515 2022-03-02
Apollo Scientific
OR51800-1g
3-Bromo-5-nitrobenzyl alcohol
 139194-79-9 97%
1g
 £72.00 2025-02-20
Apollo Scientific
OR51800-5g
3-Bromo-5-nitrobenzyl alcohol
 139194-79-9 97%
5g
 £223.00 2025-02-20
TRC
B698035-100mg
(3-Bromo-5-nitrophenyl)methanol
 139194-79-9
100mg
 $ 64.00 2023-04-18
TRC
B698035-250mg
(3-Bromo-5-nitrophenyl)methanol
 139194-79-9
250mg
 $ 92.00 2023-04-18

(3-bromo-5-nitro-phenyl)methanol Production Method

(3-bromo-5-nitro-phenyl)methanol Related Literature

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